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Abstract

Anhydroglycinol, systematically known as 3,9-dihydroxypterocarpan, is a naturally occurring
isoflavonoid belonging to the pterocarpan class. This document provides a comprehensive
overview of the chemical structure, biosynthetic pathway, and biological relevance of
Anhydroglycinol. While detailed experimental protocols for its chemical synthesis and
exhaustive spectroscopic data are not readily available in the current literature, this guide
consolidates the existing knowledge, focusing on its role as a phytoalexin in leguminous plants,
particularly Glycine max (soybean).

Chemical Structure and Properties

Anhydroglycinol is a tetracyclic compound with the molecular formula C1sH100a. Its core
structure is the 6H-[1]benzofuro[3,2-cJchromene skeleton, which is characteristic of
pterocarpans. The hydroxyl groups at positions 3 and 9 are key features of its chemical identity.

Below is a summary of the known and predicted properties of Anhydroglycinol.
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Property Value Source

Molecular Formula C15H1004 PubChem|[2]

6H-[1]benzofuro[3,2- ]
IUPAC Name ) PubChemLite[3]
c]chromene-3,9-diol

3,9-Dihydroxypterocarpan, 3,9-
Synonyms ] FooDBJ1]
Dihydroxypterocarpene

PubChem CID 442667 PubChem][2]

, C1C2=C(C3=C(01)C=C(C=C3 ]
Canonical SMILES PubChemLite[3]
)O)OC4=C2C=CC(=C4)O

InChl=1S/C15H1004/c16-8-2-

4-11-13(5-8)18-7-12-10-3-1- _
InChl PubChemLite[3]

9(17)6-14(10)19-15(11)12/h1-

6,16-17H,7H2

WYIDBNAGSMCMET- .
InChlKey PubChemlLite[3]
UHFFFAOYSA-N

Monoisotopic Mass 254.0579 g/mol PubChemLite[3]

Predicted Mass Spectrometry Data

The following data is predicted and has not been experimentally verified in the available
literature.
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Adduct mlz

[M+H]* 255.06518
[M+Na]* 277.04712
[M-H]~ 253.05062
[M+NHa]* 272.09172
[M+K]* 293.02106
[M+H-H20]* 237.05516
[M+HCOO]~ 299.05610
[M+CHsCOO]~ 313.07175

Data sourced from PubChemLite.[3]

Chemical Structure Diagram
Figure 1. Chemical Structure of Anhydroglycinol.

Experimental Protocols

Detailed experimental protocols for the chemical synthesis of Anhydroglycinol are not readily
available in the surveyed scientific literature. Its study has predominantly been in the context of
its biosynthesis in plants.

Biosynthesis in Glycine max

Anhydroglycinol is a key intermediate in the biosynthesis of the phytoalexin glyceollin in
soybean.[2] This process is catalyzed by a series of enzymes. A critical step involving
Anhydroglycinol is its hydroxylation.

Enzymatic Hydroxylation of 3,9-Dihydroxypterocarpan

o Enzyme: 3,9-dihydroxypterocarpan 6a-hydroxylase (D6aH), a cytochrome P450 enzyme.[2]
[31[4]

e Substrate: 3,9-dihydroxypterocarpan (Anhydroglycinol).
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o Cofactors: NADPH and Oa.
e Product: 3,6a,9-trihydroxypterocarpan.

o Methodology: A microsomal preparation from elicitor-challenged soybean cell suspension
cultures is used as the source of the D6aH enzyme. The reaction is dependent on NADPH
and molecular oxygen. The product, 3,6a,9-trihydroxypterocarpan, can be identified and
quantified using chromatographic techniques.[2]

Signaling and Biological Activity

Anhydroglycinol's primary biological role is as a phytoalexin, a class of antimicrobial
compounds produced by plants in response to pathogen attack.[5]

Phytoalexin Biosynthetic Pathway

The biosynthesis of pterocarpans, including Anhydroglycinol, is a branch of the isoflavonoid
pathway. The pathway is induced in response to elicitors, which are molecules that signal a
pathogen attack. The final step in the formation of the pterocarpan core is a ring closure
reaction catalyzed by pterocarpan synthase (PTS).[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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